Cas no 1087792-48-0 (7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol)

• Product Name: 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol
• CAS No: 1087792-48-0
• MF: C₁₂H₁₁N₅S
• MW: 257.314239740372
• CID: 5055005
• PubChem ID: 39869933
• Update Time: 2025-11-05

7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-6-phenyl-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3-thiol
• Z425449666
• 7-cyclopropyl-6-phenyl-2H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3-thione
• CS-0248101
• EN300-39123
• 7-cyclopropyl-6-phenyl-2H-[1,2,4]triazolo[3,2-c][1,2,4]triazole-3-thione
• 1087792-48-0
• Z382685340
• AKOS034314808
• 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol

• Inchi： 1S/C12H11N5S/c18-12-14-13-11-16(9-6-7-9)10(15-17(11)12)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,18)
• InChI Key： NEYJMYQMDBBZJP-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N1N=C(C1C=CC=CC=1)N2C1CC1

Computed Properties

• Exact Mass: 257.07351655g/mol
• Monoisotopic Mass: 257.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3

Additional information on 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol

7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol: A Comprehensive Overview

The compound 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol, identified by the CAS number 1087792-48-0, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring system with substituents that confer distinct chemical properties. Recent studies have highlighted its potential in drug discovery and materials science due to its versatile reactivity and structural diversity.

The molecular structure of 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol is characterized by a fused triazole ring system with a cyclopropyl group at position 7 and a phenyl group at position 6. This arrangement creates a rigid yet flexible framework that allows for diverse interactions with other molecules. The thiol (-SH) group at position 3 further enhances its reactivity, making it a valuable building block in organic synthesis. Researchers have recently explored its ability to form stable metal complexes, which could be utilized in catalysis and sensing applications.

One of the most significant advancements in the study of this compound involves its application in medicinal chemistry. Scientists have investigated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, recent studies have demonstrated its capacity to act as a precursor for the synthesis of bioactive molecules with potential anticancer properties. The cyclopropyl group has been shown to enhance the compound's pharmacokinetic profile, making it an attractive candidate for drug development.

In terms of synthesis, the preparation of 7-Cyclopropyl-6-phenyl-7H-1,2,4triazolo4,3-b1,2,4triazole-3-thiol involves a multi-step process that typically begins with the formation of the triazole ring system. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality. These advancements have made the compound more accessible for large-scale applications.

The versatility of this compound extends beyond medicinal chemistry into materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in creating advanced coatings and sensors. The thiol group facilitates strong interactions with metal surfaces, enabling the formation of highly ordered SAMs that exhibit excellent corrosion resistance and electronic properties. This property has garnered significant interest from researchers working on next-generation electronic devices.

Recent studies have also delved into the environmental impact of this compound. Researchers have assessed its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms when used at recommended concentrations. However, further investigations are required to fully understand its environmental fate and ensure sustainable use.

In conclusion, 7-Cyclopropyl-6-phenyl-7H-triazolo[4][b]thiadiazole stands as a prime example of how advanced synthetic chemistry can yield compounds with multifaceted applications. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound,
it is poised to play an increasingly important role in shaping future innovations across multiple disciplines.